Cas no 819-17-0 (Methanedisulfonicacid, calcium salt (1:1))

Methanedisulfonicacid, calcium salt (1:1) structure
819-17-0 structure
Product Name:Methanedisulfonicacid, calcium salt (1:1)
CAS No:819-17-0
MF:CH2CaO6S2
MW:214.230977535248
CID:722733
PubChem ID:13167
Update Time:2025-04-19

Methanedisulfonicacid, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Methanedisulfonicacid, calcium salt (1:1)
    • calcium methanedisulphonate (1:1)
    • calcium,methanedisulfonate
    • Calcium methionate
    • EINECS 212-460-1
    • METHANEDISULFONIC ACID CALCIUM SALT
    • SCHEMBL5653418
    • CALCIUM METHIONATE [MI]
    • Q27270113
    • METHIONINE CALCIUM [WHO-DD]
    • 819-17-0
    • calcium methanedisulfonate
    • UNII-8AN1R74E7T
    • DTXSID80231451
    • 8AN1R74E7T
    • METHANEDISULFONIC ACID, CALCIUM SALT (1:1)
    • Inchi: 1S/CH4O6S2.Ca/c2-8(3,4)1-9(5,6)7;/h1H2,(H,2,3,4)(H,5,6,7);/q;+2/p-2
    • InChI Key: RPHZRUDLEUBFCM-UHFFFAOYSA-L
    • SMILES: [Ca+2].S(CS(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 336.04900
  • Monoisotopic Mass: 213.8918710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 182.90000
  • LogP: -0.96600
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.